Benzyl 1-tert-butoxycarbonyl-4-methyl-4-piperidinecarboxylate

Specification

• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 4-O-benzyl 1-O-tert-butyl 4-methylpiperidine-1,4-dicarboxylate
• Standard InChI: InChI=1S/C19H27NO4/c1-18(2,3)24-17(22)20-12-10-19(4,11-13-20)16(21)23-14-15-8-6-5-7-9-15/h5-9H,10-14H2,1-4H3
• Standard InChI Key: LOSOEHRSLUDSDM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)OC(C)(C)C)C(=O)OCC2=CC=CC=C2

Introduction

Benzyl 1-tert-butoxycarbonyl-4-methyl-4-piperidinecarboxylate is a complex organic compound belonging to the class of piperidine derivatives. It features a six-membered ring containing one nitrogen atom, with benzyl and tert-butoxycarbonyl groups attached, contributing to its unique chemical and physical properties. This compound is of interest in organic synthesis and medicinal chemistry due to its potential applications in drug design and therapeutic research.

Synthesis and Preparation

The synthesis of Benzyl 1-tert-butoxycarbonyl-4-methyl-4-piperidinecarboxylate typically involves multiple steps, although detailed synthesis protocols are not widely documented in the available literature. Generally, the synthesis of piperidine derivatives involves reactions such as alkylation, acylation, and protection-deprotection strategies to introduce the necessary functional groups.

Applications and Research Findings

This compound is primarily used in interaction studies to assess its binding affinity to specific receptors or enzymes. These studies are crucial for understanding how the compound may influence biological pathways and contribute to pharmacological effects, which is essential for drug design and therapeutic applications.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
tert-Butyl methyl piperidine-1,4-dicarboxylate	C12H21NO4	Lacks benzyl substitution; simpler structure
N-Boc-Isonipecotic acid methyl ester	C13H17NO3	Contains isonipecotic acid structure; different functional groups
1-Benzyl 4-tert-butyl 4-methylpiperidine-1,4-dicarboxylate	C19H27NO4	Similar structure but different substituents on piperidine

Potential Uses in Medicinal Chemistry

Benzyl 1-tert-butoxycarbonyl-4-methyl-4-piperidinecarboxylate's unique substitution pattern enhances its value in research and industrial applications. Its potential in medicinal chemistry lies in its ability to interact with biological targets, which could lead to the development of new therapeutic agents.